Cas no 85125-49-1 (N-(2,6-dichlorophenyl)carbamimidoylurea)

• Product Name: N-(2,6-dichlorophenyl)carbamimidoylurea
• CAS No: 85125-49-1
• MF: C₈H₈Cl₂N₄O
• MW: 247.081318855286
• MDL: MFCD00865968
• CID: 583098
• Update Time: 2026-04-29

N-(2,6-dichlorophenyl)carbamimidoylurea Chemical and Physical Properties

Names and Identifiers

• Urea, [[(2,6-dichlorophenyl)amino]iminomethyl]-
• Biclodil
• N-(2,6-dichlorophenyl)carbamimidoylurea

• MDL： MFCD00865968

Computed Properties

• Exact Mass: 246.00800

Experimental Properties

• PSA: 91.00000
• LogP: 3.27230

Additional information on N-(2,6-dichlorophenyl)carbamimidoylurea

Comprehensive Overview of N-(2,6-dichlorophenyl)carbamimidoylurea (CAS No. 85125-49-1): Properties, Applications, and Research Insights

N-(2,6-dichlorophenyl)carbamimidoylurea (CAS No. 85125-49-1) is a specialized organic compound with a unique molecular structure, featuring a dichlorophenyl group linked to a carbamimidoylurea moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its chemical formula and molecular weight make it a candidate for modulating biological pathways, particularly in enzyme inhibition studies.

Recent trends in drug discovery and green chemistry have amplified interest in compounds like N-(2,6-dichlorophenyl)carbamimidoylurea. Researchers are exploring its role in sustainable synthesis methods, aligning with the global push for eco-friendly chemical processes. The compound’s structural versatility allows for derivatization, making it valuable for designing novel therapeutics targeting metabolic disorders or microbial infections.

From an analytical chemistry perspective, CAS No. 85125-49-1 exhibits distinct spectroscopic properties, including characteristic NMR peaks and mass fragmentation patterns. These features are critical for quality control in industrial applications. Laboratories leverage HPLC and LC-MS techniques to quantify its purity, especially when used as an intermediate in API (Active Pharmaceutical Ingredient) manufacturing.

The agrochemical sector has also investigated N-(2,6-dichlorophenyl)carbamimidoylurea for its potential as a plant growth regulator or pesticide precursor. With rising demand for crop protection solutions, this compound’s mode of action—possibly interfering with pest metabolism—is under scrutiny. However, its environmental fate and biodegradability remain key research areas to ensure compliance with regulatory standards.

In material science, the compound’s thermal stability and crystallinity have been studied for applications in polymeric additives or coating formulations. Its ability to form hydrogen bonds could enhance material durability, a property explored in high-performance composites.

Despite its niche applications, CAS No. 85125-49-1 faces challenges in scalability. Current synthetic routes often require optimization to reduce byproduct formation and improve atom economy. Innovations like flow chemistry or catalytic methods are being tested to address these limitations, reflecting broader industry shifts toward process intensification.

For researchers sourcing this compound, verifying supplier reliability and batch consistency is essential. Databases like SciFinder and PubChem provide updated safety data sheets and literature references, aiding in risk assessment. As with any specialty chemical, proper storage conditions—such as protection from moisture and light—are crucial to maintain stability.

Looking ahead, the integration of AI-driven molecular modeling could unlock new applications for N-(2,6-dichlorophenyl)carbamimidoylurea. Predictive algorithms may identify unexplored structure-activity relationships, accelerating its adoption in precision medicine or smart agriculture. Collaborative efforts between academia and industry will be pivotal to translate these insights into practical innovations.